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Compound of Interest

Compound Name: Canlitinib

Cat. No.: B15139424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Canlitinib is an investigational small molecule tyrosine kinase inhibitor showing promise in

oncological research. As a targeted therapy, it is designed to selectively inhibit the activity of

specific tyrosine kinases that are crucial for tumor growth, proliferation, and survival. This

technical guide provides a comprehensive overview of the molecular structure and chemical

properties of Canlitinib, details its mechanism of action through key signaling pathways, and

outlines the experimental protocols for its synthesis and characterization based on publicly

available patent literature.

Molecular Structure and Identifiers
Canlitinib is a complex organic molecule with the molecular formula C33H31F2N3O7.[1] Its

structure features a quinoline core linked to substituted phenyl and cyclopropane moieties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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